Supramolecular polymerization in water harnessing both hydrophobic effects and hydrogen bond formation†

Chemical Communications Pub Date: 2013-01-21 DOI: 10.1039/C3CC38949A

Abstract

The formation of supramolecular polymers in water through rational design of a benzene-1,3,5-tricarboxamide (BTA) motif is presented. Intermolecular hydrogen bonding and hydrophobic effects cooperate in the self-assembly into long fibrillar aggregates. Minimal changes in molecular structure significantly affect the internal packing of the aggregates.

Graphical abstract: Supramolecular polymerization in water harnessing both hydrophobic effects and hydrogen bond formation
Supramolecular polymerization in water harnessing both hydrophobic effects and hydrogen bond formation†
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